Cas no 203389-10-0 (Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester)
Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
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- Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester
- Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester (9CI)
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- Inchi: 1S/C10H11NO3S/c11-15(12,13)14-10-6-5-8-3-1-2-4-9(8)7-10/h1,3,5-7H,2,4H2,(H2,11,12,13)
- InChI Key: CAMMUZBJAADFOQ-UHFFFAOYSA-N
- SMILES: S(N)(OC1=CC=C2C(=C1)CCC=C2)(=O)=O
Experimental Properties
- Density: 1.392±0.06 g/cm3(Predicted)
- Melting Point: 100-102 °C
- Boiling Point: 393.8±52.0 °C(Predicted)
- pka: 8.77±0.70(Predicted)
Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9843047-1.0g |
7,8-dihydronaphthalen-2-yl sulfamate |
203389-10-0 | 95% | 1.0g |
$0.0 | 2023-02-04 |
Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester
Comprehensive Overview of Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester (CAS No. 203389-10-0)
Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester (CAS No. 203389-10-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This ester derivative of sulfamic acid is characterized by its 7,8-dihydro-2-naphthalenyl moiety, which contributes to its distinct reactivity and functionality. Researchers and industry professionals are increasingly exploring its use in various fields, including pharmaceuticals, agrochemicals, and material science.
The compound's molecular structure, featuring both a sulfamic acid group and a dihydronaphthalene ring, makes it a versatile intermediate in synthetic chemistry. Its CAS No. 203389-10-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Recent studies have highlighted its potential as a building block for designing novel biologically active molecules, particularly in the development of enzyme inhibitors and catalytic agents.
One of the most frequently searched questions related to Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester is its synthesis method. The compound is typically prepared through esterification reactions involving sulfamic acid and 7,8-dihydro-2-naphthol, often catalyzed by mild acidic or basic conditions. Researchers are also investigating greener synthesis routes, aligning with the growing demand for sustainable chemistry practices. Another hot topic is its solubility and stability, which are critical for its handling and application in industrial processes.
In the context of pharmaceutical research, Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester has shown promise as a precursor for drug discovery. Its structural features allow for modifications that can enhance bioavailability and target specificity. For instance, its naphthalene backbone is known to interact with hydrophobic pockets in proteins, making it a valuable scaffold for designing therapeutic agents. This has led to increased interest in its potential role in treating inflammatory diseases and metabolic disorders.
From an industrial perspective, the compound's applications extend to material science, where it is used as a modifier for polymers and resins. Its ability to introduce sulfonamide functionalities into materials improves their thermal stability and mechanical properties. Additionally, its compatibility with other additives makes it a popular choice for formulating high-performance coatings and adhesives.
Environmental and safety considerations are also paramount when discussing Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester. While the compound is not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize exposure. Recent trends in green chemistry have spurred investigations into its biodegradability and eco-friendly alternatives, addressing concerns about chemical waste and sustainability.
In summary, Sulfamic acid, 7,8-dihydro-2-naphthalenyl ester (CAS No. 203389-10-0) is a compound of significant scientific and industrial interest. Its multifaceted applications, coupled with ongoing research into its synthesis, properties, and uses, ensure its relevance in modern chemistry. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific knowledge and technological development.
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